Cas no 1594689-59-4 (2,2-difluoro-2-(5-fluoro-1-benzofuran-2-yl)acetic acid)
1594689-59-4 structure
Product Name:2,2-difluoro-2-(5-fluoro-1-benzofuran-2-yl)acetic acid
CAS No:1594689-59-4
MF:C10H5F3O3
MW:230.140113592148
CID:5775451
PubChem ID:114732699
Update Time:2023-12-26
2,2-difluoro-2-(5-fluoro-1-benzofuran-2-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,2-difluoro-2-(5-fluoro-1-benzofuran-2-yl)acetic acid
- 1594689-59-4
- EN300-1138341
- 2,2-difluoro-2-(5-fluorobenzofuran-2-yl)acetic acid
- ZACMWFFYEWIVRM-UHFFFAOYSA-N
- SCHEMBL16595650
-
- Inchi： 1S/C10H5F3O3/c11-6-1-2-7-5(3-6)4-8(16-7)10(12,13)9(14)15/h1-4H,(H,14,15)
- InChI Key： ZACMWFFYEWIVRM-UHFFFAOYSA-N
- SMILES： FC(C(=O)O)(C1=CC2C=C(C=CC=2O1)F)F
Computed Properties
- Exact Mass: 230.01907850g/mol
- Monoisotopic Mass: 230.01907850g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 50.4Ų
2,2-difluoro-2-(5-fluoro-1-benzofuran-2-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1138341-0.05g |
2,2-difluoro-2-(5-fluoro-1-benzofuran-2-yl)acetic acid |
1594689-59-4 | 95% | 0.05g |
$768.0 | 2023-10-26 | |
| Enamine | EN300-1138341-0.1g |
2,2-difluoro-2-(5-fluoro-1-benzofuran-2-yl)acetic acid |
1594689-59-4 | 95% | 0.1g |
$804.0 | 2023-10-26 | |
| Enamine | EN300-1138341-0.25g |
2,2-difluoro-2-(5-fluoro-1-benzofuran-2-yl)acetic acid |
1594689-59-4 | 95% | 0.25g |
$840.0 | 2023-10-26 | |
| Enamine | EN300-1138341-0.5g |
2,2-difluoro-2-(5-fluoro-1-benzofuran-2-yl)acetic acid |
1594689-59-4 | 95% | 0.5g |
$877.0 | 2023-10-26 | |
| Enamine | EN300-1138341-1.0g |
2,2-difluoro-2-(5-fluoro-1-benzofuran-2-yl)acetic acid |
1594689-59-4 | 1g |
$1172.0 | 2023-06-09 | ||
| Enamine | EN300-1138341-2.5g |
2,2-difluoro-2-(5-fluoro-1-benzofuran-2-yl)acetic acid |
1594689-59-4 | 95% | 2.5g |
$1791.0 | 2023-10-26 | |
| Enamine | EN300-1138341-5.0g |
2,2-difluoro-2-(5-fluoro-1-benzofuran-2-yl)acetic acid |
1594689-59-4 | 5g |
$3396.0 | 2023-06-09 | ||
| Enamine | EN300-1138341-10.0g |
2,2-difluoro-2-(5-fluoro-1-benzofuran-2-yl)acetic acid |
1594689-59-4 | 10g |
$5037.0 | 2023-06-09 | ||
| Enamine | EN300-1138341-1g |
2,2-difluoro-2-(5-fluoro-1-benzofuran-2-yl)acetic acid |
1594689-59-4 | 95% | 1g |
$914.0 | 2023-10-26 | |
| Enamine | EN300-1138341-5g |
2,2-difluoro-2-(5-fluoro-1-benzofuran-2-yl)acetic acid |
1594689-59-4 | 95% | 5g |
$2650.0 | 2023-10-26 |
2,2-difluoro-2-(5-fluoro-1-benzofuran-2-yl)acetic acid Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
1594689-59-4 (2,2-difluoro-2-(5-fluoro-1-benzofuran-2-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
